Cas no 39627-82-2 (Oxime-3,4-Dimethoxybenzaldehyde)
39627-82-2 structure
Product Name:Oxime-3,4-Dimethoxybenzaldehyde
CAS No:39627-82-2
MF:C9H11NO3
MW:181.188542604446
CID:2026304
PubChem ID:6861469
Update Time:2025-04-21
Oxime-3,4-Dimethoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Oxime-3,4-Dimethoxybenzaldehyde
- (E)-1-(3,4-dimethoxyphenyl)-N-hydroxymethanimine
- 3,4-dimethox-ybenzaldehyde oxime
- HMS1788A21
- 39627-82-2
- 3-08-00-02035 (Beilstein Handbook Reference)
- 2169-98-4
- Benzaldehyde, 3,4-dimethoxy-, oxime
- BRN 2268157
- NSC 27025
- MFCD00019960
- UNII-AGF8M2WPJ5
- Vera traldoxime
- Veratraldoxime
- STK398325
- NSC-27025
- VERATRALDEHYDE, OXIME
- 3,4-Dimethoxybenzaldehyde oxime
- 3,4-Dimethoxybenzaldoxime
- NCGC00326016-01
- AGF8M2WPJ5
- NSC637182
- (E)-3,4-Dimethoxybenzaldehyde oxime
- ALBB-023265
- AKOS000304789
- 3,4-Dimethoxy-benzaldoxim
- (E)-N-[(3,4-DIMETHOXYPHENYL)METHYLIDENE]HYDROXYLAMINE
- (1E)-3,4-dimethoxybenzaldehyde oxime
- LS-07299
- EN300-15686
- Z49568350
- AB01321227-02
- (E)-N-[(3,4-dimethoxyphenyl)-methylene]-hydroxylamine
- (NE)-N-[(3,4-dimethoxyphenyl)methylidene]hydroxylamine
- NSC-637182
- Benzaldehyde, 3,4-dimethoxy-, oxime (9CI)
-
- MDL： MFCD00019960
- Inchi： 1S/C9H11NO3/c1-12-8-4-3-7(6-10-11)5-9(8)13-2/h3-6,11H,1-2H3/b10-6-
- InChI Key： LHZIVRAMZJJLAP-POHAHGRESA-N
- SMILES： COC1C(OC)=CC(/C=N\O)=CC=1
Computed Properties
- Exact Mass: 181.07389321Da
- Monoisotopic Mass: 181.07389321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.1Ų
Oxime-3,4-Dimethoxybenzaldehyde Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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